N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-cyclopentylacetamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-cyclopentylacetamide
• InChI: InChI=1S/C15H18ClN5O/c16-12-5-7-13(8-6-12)21-14(18-19-20-21)10-17-15(22)9-11-3-1-2-4-11/h5-8,11H,1-4,9-10H2,(H,17,22)
• InChI Key: CGWJRVSBEYQXEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C15H18ClN5O
• Molecular Weight: 319.79 g/mol

Description

The compound “N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-cyclopentylacetamide” is an organic molecule that contains a tetrazole group (a five-membered ring containing four nitrogen atoms), a chlorophenyl group (a benzene ring with a chlorine atom), and an acetamide group (an acetyl group bound to an amine). These groups are common in many pharmaceuticals and could potentially have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrazole ring, for example, is planar due to the sp2 hybridization of its atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar tetrazole and acetamide groups might increase its solubility in water.

Scientific Research Applications

Synthesis and Antibacterial Activity

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-cyclopentylacetamide, and its derivatives, have been explored in scientific research for their synthesis and potential antibacterial activity. For example, novel azetidine-2-one derivatives of 1H-benzimidazole have been prepared, including those with a similar structure to N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-cyclopentylacetamide, demonstrating good antibacterial activity against various bacterial strains. These compounds were synthesized through a series of chemical reactions, characterized by spectroscopic techniques, and tested for their antimicrobial properties, showing promising results against bacterial infections (Noolvi et al., 2014).

Anticancer and Antimicrobial Agents

Further research into the chemical space around N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-cyclopentylacetamide has led to the development of compounds with anticancer and antimicrobial properties. Studies have focused on the synthesis of new derivatives and evaluation of their biological activities. For instance, novel 1,3-oxazole clubbed pyridyl-pyrazolines have been synthesized, incorporating elements similar to the target compound, and shown to possess anticancer activity against various cancer cell lines, as well as antimicrobial properties. These studies highlight the potential of these compounds as therapeutic agents, with molecular docking studies supporting their biological activities (Katariya et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with enzymes involved in glutathione metabolism .

Mode of Action

It’s suggested that similar compounds might interact with enzymes involved in glutathione metabolism .

Biochemical Pathways

Similar compounds have been reported to influence the glutathione system .

Pharmacokinetics

Similar compounds have been reported to be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .

Result of Action

Similar compounds have been reported to lower reactive oxygen species (ros) levels and boost the glutathione system .

Action Environment

Similar compounds have been reported to be stable in aqueous solution in the dark at ph 4, 5, and 7 .

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and eventually tested in clinical trials.